Cas no 923215-48-9 (2-chloro-N-(2,5-difluorophenyl)propanamide)

• Product Name: 2-chloro-N-(2,5-difluorophenyl)propanamide
• CAS No: 923215-48-9
• MF: C₉H₈ClF₂NO
• MW: 219.615728378296
• MDL: MFCD08444161
• CID: 3108986
• PubChem ID: 16226978
• Update Time: 2025-05-22

2-chloro-N-(2,5-difluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2,5-difluorophenyl)propanamide
• 985-282-1
• FD169940
• Z147652118
• 923215-48-9
• N-(2,5-Difluorophenyl)-2-chloropropanamide
• EN300-23340
• N-(2,5-Difluorophenyl)-2-chloropropanamide, 98%
• AKOS017283077
• CS-0241496
• AKOS000198875

• MDL： MFCD08444161
• Inchi： 1S/C9H8ClF2NO/c1-5(10)9(14)13-8-4-6(11)2-3-7(8)12/h2-5H,1H3,(H,13,14)
• InChI Key： ZYPOIIOIZHDLCF-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=C(C=CC=1F)F)=O

Computed Properties

• Exact Mass: 219.0262479Da
• Monoisotopic Mass: 219.0262479Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 317.1±42.0 °C at 760 mmHg
• Flash Point: 145.6±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-chloro-N-(2,5-difluorophenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-(2,5-difluorophenyl)propanamide

2-Chloro-N-(2,5-Difluorophenyl)Propanamide (CAS No. 923215-48-9): A Comprehensive Overview

2-Chloro-N-(2,5-difluorophenyl)propanamide, identified by the CAS registry number 923215-48-9, is a synthetic organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a propanamide backbone substituted with a chlorine atom and a difluorophenyl group. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial development.

The molecular structure of 2-chloro-N-(2,5-difluorophenyl)propanamide consists of a central propionamide group (-CH₂CH₂CONH-) with a chlorine atom attached to the second carbon. The nitrogen atom in the amide group is bonded to a phenyl ring that is further substituted with two fluorine atoms at the 2 and 5 positions. This arrangement not only enhances the compound's stability but also contributes to its reactivity in various chemical reactions. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different solvents and under varying reaction conditions.

One of the key areas of research involving CAS No. 923215-48-9 is its application in medicinal chemistry. The compound has been explored as a potential lead molecule for drug development due to its ability to interact with specific biological targets. For instance, studies have shown that it exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways. This makes it a promising candidate for further optimization into therapeutic agents targeting conditions such as inflammation or neurodegenerative diseases.

In addition to its medicinal applications, 2-chloro-N-(2,5-difluorophenyl)propanamide has also found utility in agrochemicals. Its ability to act as a precursor in the synthesis of more complex molecules has made it valuable in the development of pesticides and herbicides. Recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its effectiveness.

The synthesis of CAS No. 923215-48-9 typically involves multi-step reactions, often starting from readily available starting materials such as chloropropanamide and fluorobenzene derivatives. Researchers have recently focused on optimizing these synthesis pathways to improve yield and purity. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining product quality.

From an environmental perspective, understanding the fate and transport of 2-chloro-N-(2,5-difluorophenyl)propanamide in natural systems is crucial for assessing its potential impact on ecosystems. Studies have indicated that the compound undergoes biodegradation under aerobic conditions, albeit at a relatively slow rate. Efforts are ongoing to develop bioremediation strategies that can enhance this process, ensuring minimal long-term effects on soil and water systems.

In conclusion, CAS No. 923215-48-9, or 2-chloro-N-(2,5-difluorophenyl)propanamide, represents a versatile compound with significant potential across multiple industries. Its unique chemical properties, coupled with ongoing research into its applications and environmental behavior, position it as an important molecule in contemporary chemical science.